Cas no 137160-30-6 (7-Fluoronaphthalen-1-amine hydrochloride)

• Product Name: 7-Fluoronaphthalen-1-amine hydrochloride
• CAS No: 137160-30-6
• MF: C₁₀H₉ClFN
• MW: 197.636564970016
• MDL: MFCD32668749
• CID: 5457551
• PubChem ID: 21191508
• Update Time: 2025-10-30

7-Fluoronaphthalen-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Fluoronaphthalen-1-amine hydrochloride
• 7-fluoro-1-aminonaphthalene hydrochloride

• MDL： MFCD32668749
• Inchi： 1S/C10H8FN.ClH/c11-8-5-4-7-2-1-3-10(12)9(7)6-8;/h1-6H,12H2;1H
• InChI Key： CVTKLSZJPBQLSE-UHFFFAOYSA-N
• SMILES： NC1=CC=CC2=CC=C(F)C=C12.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 7-Fluoronaphthalen-1-amine hydrochloride

Research Briefing on 7-Fluoronaphthalen-1-amine hydrochloride (CAS: 137160-30-6): Recent Advances and Applications

7-Fluoronaphthalen-1-amine hydrochloride (CAS: 137160-30-6) is a fluorinated aromatic amine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its naphthalene core substituted with a fluorine atom and an amine group, serves as a versatile building block in medicinal chemistry. Recent studies have explored its potential as a precursor for the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting various diseases, including cancer and neurological disorders.

One of the key areas of research involving 7-Fluoronaphthalen-1-amine hydrochloride is its role in the synthesis of fluorinated analogs of biologically active compounds. Fluorination is a common strategy in drug design to enhance metabolic stability, bioavailability, and binding affinity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of fluorinated kinase inhibitors, which showed improved selectivity and potency against cancer cell lines. The study highlighted the compound's ability to serve as a scaffold for the introduction of fluorine atoms into pharmacophores, thereby optimizing their pharmacological properties.

In addition to its applications in oncology, 7-Fluoronaphthalen-1-amine hydrochloride has been investigated for its potential in neuropharmacology. A recent preprint article on bioRxiv reported the synthesis of fluorinated serotonin receptor modulators using this compound as a key intermediate. The researchers observed that the fluorinated derivatives exhibited enhanced blood-brain barrier penetration and prolonged half-life compared to their non-fluorinated counterparts. These findings suggest that 7-Fluoronaphthalen-1-amine hydrochloride could play a pivotal role in the design of next-generation neurotherapeutics.

Another notable application of this compound is in the field of positron emission tomography (PET) imaging. A 2024 study in ACS Chemical Neuroscience described the synthesis of a fluorine-18 labeled analog of 7-Fluoronaphthalen-1-amine hydrochloride for use as a PET radiotracer. The radiolabeled compound demonstrated high specificity for amyloid plaques in Alzheimer's disease models, making it a promising candidate for early diagnosis and monitoring of neurodegenerative diseases. This research underscores the compound's potential in bridging the gap between chemical synthesis and clinical imaging.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 7-Fluoronaphthalen-1-amine hydrochloride. A recent review in Organic Process Research & Development discussed optimization strategies for its production, emphasizing the need for scalable and cost-effective methods to meet the growing demand in pharmaceutical research. Advances in catalytic fluorination and green chemistry approaches are expected to address these challenges in the near future.

In conclusion, 7-Fluoronaphthalen-1-amine hydrochloride (CAS: 137160-30-6) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a building block for fluorinated bioactive molecules, coupled with its potential in drug development and diagnostic imaging, positions it as a valuable tool for advancing therapeutic innovations. Future research should focus on optimizing its synthesis and exploring its applications in emerging areas such as targeted drug delivery and personalized medicine.